(Z)-3,7-Dimethylocta-2,6-dienyl valerate

• CAS RN: 10522-33-5
• Molecular Formula: C15H26O2
• Molecular Weight: 238.37 g/mol
• IUPAC Name: [(2Z)-3,7-dimethylocta-2,6-dienyl] pentanoate
• InChI: InChI=1S/C15H26O2/c1-5-6-10-15(16)17-12-11-14(4)9-7-8-13(2)3/h8,11H,5-7,9-10,12H2,1-4H3/b14-11-
• InChI Key: CVSWGLSBJFKWMW-KAMYIIQDSA-N
• Isomeric SMILES: CCCCC(=O)OC/C=C(/C)\CCC=C(C)C
• SMILES: CCCCC(=O)OCC=C(C)CCC=C(C)C
• melting_point: Mp 291 °; 291°C
• Other CAS RN: 10522-33-5; 10402-47-8
• physical_description: Solid

Description

(Z)-3,7-Dimethylocta-2,6-dienyl valerate, also known as DMDOV, is a type of valerate ester that has been studied for its potential use in various scientific research applications. This compound is synthesized through a multi-step process, and it has been found to have several biochemical and physiological effects.

Scientific Research Applications

Pyrolysis Studies

The compound has been studied in the context of pyrolysis. Research shows that its formation from the pyrolysis of endo-10β-pinan-7-yl acetate is consistent with the intermediacy of the 1,4-biradical or a concerted process (Cant, Coxon, & Hartshorn, 1975).

Organic Radical Reactions

It has been observed in reactions with organic radicals generated by oxidation with manganese(III) acetate. These reactions demonstrate different behaviors based on the structure of the addends involved (McQuillin & Wood, 1976).

Novel Synthesis Approaches

There's a study on a novel synthesis of 2-(1Z)-(3-hydroxy-3,7-dimethylocta-1,6-dienyl)-1,4-benzenediol using an easily available starting material and green solvents in key steps (Kaur, Singh, Kumar, Kad, & Singh, 2010).

Natural Product Isolation

This compound has been identified in natural products like fruits of Lettowianthus stellatus Diels, showing mild in vitro activity against the Plasmodium falciparum malaria parasite (Makangara, Nkunya, & Jonker, 2010).

Chemical Synthesis and NMR Structure Determination

Studies have focused on synthesizing new linear geranylphenols, including this compound, and determining their structures using NMR spectroscopy (Taborga et al., 2013).

Polymer Synthesis

It's used in the synthesis of ethylene-propylene-diene terpolymers (EPDM), where its reactivity is compared with other similar dienes (Dolatkhani, Cramail, & Deffieux, 1996).

Antifungal Activity

Geranylphenols synthesized using this compound have been evaluated for their effect on the mycelial growth of the plant pathogen Botrytis cinerea, showing significant inhibitory effects (Espinoza et al., 2014).

Transition Metal Complexing

The compound participates in reactions with transition metals like rhodium(III) and thallium(III), leading to catalytic oxidation and other transformations (McQuillin & Parker, 1975).

Xanthone Derivatives

It has been identified in xanthone derivatives isolated from Garcinia polyantha Oliver, highlighting its presence in diverse natural products (Choudhary et al., 2005).

Radical Addition Behavior

The compound demonstrates novel regioselectivity in radical addition, indicating different reactivity patterns depending on the radical involved (McQuillin & Wood, 1976).